Cas no 239-72-5 (Dinaphtho[1,2-b:2',1'-d]thiophene)

Dinaphtho[1,2-b:2',1'-d]thiophene Properties

Names and Identifiers

• Dinaphtho[1,2-b:2',1'-d]thiophene
• 1,2,7,8-Dibenzo-9-thiafluorene
• 239-72-5
• DTXSID30178600
• Dinaphtho[1,2-b:2,1-d]thiophene #
• RHACEINAFSEPBJ-UHFFFAOYSA-N
• Dinaphtho(1,2-b:2',1'-d)thiophene
• SCHEMBL13085236
• +Expand

• InChIKey： RHACEINAFSEPBJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H12S/c1-3-7-15-13(5-1)9-11-17-18-12-10-14-6-2-4-8-16(14)20(18)21-19(15)17/h1-12H
• SMILES： C1C2=C(C=CC3C4C=CC5C(C=4SC=32)=CC=CC=5)C=CC=1

Computed Properties

• Exact Mass: 284.06606
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 284.065971
• Heavy Atom Count: 21
• Complexity: 355
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.3
• Topological Polar Surface Area: 28.2

Experimental Properties

• PSA: 0
• Refractive Index: 1.847
• Boiling Point: 523.2°C at 760 mmHg
• Flash Point: 205.1°C
• Density: 1.32